N-(2-acetamidoethyl)-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide

• IUPAC Name: N-(2-acetamidoethyl)-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide
• InChI: InChI=1S/C14H16N4O4/c1-9(19)15-6-7-16-12(20)8-18-13(21)10-4-2-3-5-11(10)17-14(18)22/h2-5H,6-8H2,1H3,(H,15,19)(H,16,20)(H,17,22)
• InChI Key: KMTZTNKWUHQFTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNC(=O)CN1C(=O)C2=CC=CC=C2NC1=O
• Molecular Formula: C14H16N4O4
• Molecular Weight: 304.30 g/mol

Description

N-(2-acetamidoethyl)-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide, also known as AEQ, is a synthetic compound that has been extensively studied for its potential application in scientific research. AEQ is a quinazoline derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

Anticancer Activity

• Novel substituted acetamides with thiazole and thiadiazole fragments demonstrated significant cytotoxicity and anticancer activity, particularly against colon cancer, melanoma, and ovarian cancer cell lines, underscoring the potential of such compounds in cancer therapy (Kovalenko et al., 2012).
• Quinazolinone derivatives have been synthesized and evaluated for their anticancer activity, showing broad-spectrum efficiency against various tumor subpanels. This highlights the versatility of quinazolinone frameworks in designing new anticancer agents (Mohamed et al., 2016).

Anticonvulsant Activity

• Research on 1-benzylsubstituted derivatives of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide aimed to explore their anticonvulsant activity. While the compounds showed affinity to GABAergic biotargets, they did not exhibit significant anticonvulsant activity in the pentylenetetrazole-induced seizure model in mice, suggesting the need for further structural optimization to enhance activity (El Kayal et al., 2022).

Antimicrobial Activity

• Another study focused on the synthesis and evaluation of novel quinazoline and acetamide derivatives as anti-ulcerogenic agents and for anti-ulcerative colitis activity. These compounds demonstrated promising curative ratios and significantly more effective results than standard drugs in animal models, without reported side effects on liver and kidney functions (Alasmary et al., 2017).

Molecular Docking Studies

• Molecular docking studies on quinazolinone derivatives indicated satisfactory binding to DNA, providing insights into their potential as novel photo-chemo or photodynamic therapeutics. This approach helps identify compounds with enhanced photosensitization effects, which can be crucial for developing new therapeutic strategies (Mikra et al., 2022).